molecular formula C₅₆H₈₁NO₁₂Si B1154813 Methyl(diphenyl)silyl 19-Epi Ascomycin(α/β Mixture)

Methyl(diphenyl)silyl 19-Epi Ascomycin(α/β Mixture)

Cat. No.: B1154813
M. Wt: 988.33
InChI Key:
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Description

Methyl(diphenyl)silyl 19-Epi Ascomycin(α/β Mixture) is a useful research compound. Its molecular formula is C₅₆H₈₁NO₁₂Si and its molecular weight is 988.33. The purity is usually 95%.
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Properties

Molecular Formula

C₅₆H₈₁NO₁₂Si

Molecular Weight

988.33

Origin of Product

United States

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